MPC-2130

• Molecular Formula: C27H30ClN3O2
• Appearance: Solid powder
• synonyms: MPC2130; MPC-2130; MPC 2130.; NONE

Description

MPC-2130 is a broad-acting, apoptosis-inducing, small molecule with potential antineoplastic activity. Although the exact mechanism of action has yet to be fully elucidated, apoptosis inducer this compound exhibits proapoptotic activities in tumor cells, including membrane phosphatidylserine externalization, release of cytochrome C from mitochondria, caspase activation, cell condensation, and DNA fragmentation. In addition, because this agent is not a substrate for several types of multidrug resistance (MDR) ABC superfamily transporters, such as P-glycoprotein 1 (MDR-1), multidrug resistance-associated protein 1 (MRP1), and breast cancer resistance protein 1 (BCRP1/ABCG2), it may be useful in treating MDR tumors that express these particular MDR efflux pumps.

Scientific Research Applications

Model Predictive Control in Power Electronics

Model Predictive Control (MPC) has been applied in various power electronic systems due to its ability to handle multivariable cases, system constraints, and nonlinearities. This control technique is used in active front ends, power converters connected to resistor-inductor (RL) loads, uninterruptible power supplies, and high-performance drives for induction machines. MPC's success in these applications stems from its intuitive way of dealing with high computational burden while effectively managing complex systems (Vazquez et al., 2014).

MPC in HVAC Systems

MPC is also notable in the control of Heating, Ventilation, and Air Conditioning (HVAC) systems. The method outperforms other control approaches by effectively managing constraints and optimizing performance factors like control configuration, process type, and optimization techniques. The research identifies future directions in MPC, highlighting gaps and opportunities (Afram & Janabi-Sharifi, 2014).

Enhancing Building and HVAC System Energy Efficiency

MPC's application in energy management for buildings has gained attention due to increases in computational power and available building data. This control method is successfully implemented in building thermal regulation, actively managing energy storage systems, and optimizing the management of on-site renewable energy sources. MPC's versatility in considering constraints and predicting disturbances makes it highly effective for improving energy efficiency in buildings and HVAC systems (Serale et al., 2018).

MPC for Power Converters and Drives

Advances in MPC for power electronic converters and drives have been significant. This paper discusses the current state and new trends in MPC when applied to power electronic systems. The strategies revolve around the prediction model, cost function, and optimization algorithm, offering insights into the latest developments and challenges in this field (Vazquez et al., 2017).

Overview of Industrial MPC Technology

Experimental Analysis of MPC in Energy Efficient Building Heating

Focusing on low-energy buildings, this research presents a methodology to minimize energy consumption using advanced control techniques like MPC. The study demonstrates the potential of MPC in reducing energy usage in building heating systems, supported by a two-month experiment on a real building in Prague (Široký et al., 2011).

Predictive Control of Thermal Power Plants

The research verifies the applicability of industrial MPC to thermal power plants, aiming to improve efficiency in a competitive energy market. The results show MPC's potential for economic savings, pollutant reduction, improved flexibility, and easier tuning (Aurora et al., 2004).